Cas no 94725-60-7 (2-(3-Methylphenoxy)tetradecanoyl chloride)

• Product Name: 2-(3-Methylphenoxy)tetradecanoyl chloride
• CAS No: 94725-60-7
• MF: C₂₁H₃₃ClO₂
• MW: 352.938525915146
• CID: 2818276
• Update Time: 2023-08-07

2-(3-Methylphenoxy)tetradecanoyl chloride Chemical and Physical Properties

Names and Identifiers

• Tetradecanoyl chloride, 2-(3-methylphenoxy)-
• 2-(3-METHYLPHENOXY)TETRADECANOYL CHLORIDE
• 2-(3-Methylphenoxy)tetradecanoyl chloride

• Inchi： 1S/C21H33ClO2/c1-3-4-5-6-7-8-9-10-11-12-16-20(21(22)23)24-19-15-13-14-18(2)17-19/h13-15,17,20H,3-12,16H2,1-2H3
• InChI Key： GBZSQHHGWZCHGQ-UHFFFAOYSA-N
• SMILES： ClC(C(CCCCCCCCCCCC)OC1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 319
• XLogP3: 9
• Topological Polar Surface Area: 26.3